Cas no 89612-29-3 (1,2,4-Oxadiazole, 3-(2-methoxy-4,6-dimethylphenyl)-5-(1-methylethyl)-)

• Product Name: 1,2,4-Oxadiazole, 3-(2-methoxy-4,6-dimethylphenyl)-5-(1-methylethyl)-
• CAS No: 89612-29-3
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 594780
• PubChem ID: 13237471
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-(2-methoxy-4,6-dimethylphenyl)-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(2-methoxy-4,6-dimethylphenyl)-5-(1-methylethyl)-
• 3-(2-methoxy-4,6-dimethylphenyl)-5-propan-2-yl-1,2,4-oxadiazole
• 3-(2-Methoxy-4,6-dimethylphenyl)-5-(propan-2-yl)-1,2,4-oxadiazole
• 89612-29-3
• DTXSID60530979

• Inchi： 1S/C14H18N2O2/c1-8(2)14-15-13(16-18-14)12-10(4)6-9(3)7-11(12)17-5/h6-8H,1-5H3
• InChI Key： NAFMDZZASZSLAO-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NC(C2C(=CC(C)=CC=2C)OC)=N1

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.2Ų